Gsk872

• Molecular Formula: C19H17N3O2S2
• Molecular Weight: 383.5 g/mol
• InChI: InChI=1S/C19H17N3O2S2/c1-12(2)26(23,24)14-4-5-16-15(10-14)17(7-8-20-16)22-13-3-6-19-18(9-13)21-11-25-19/h3-12H,1-2H3,(H,20,22)
• InChIKey: ZCDBTQNFAPKACC-UHFFFAOYSA-N

GSK872 for RIPK3 Kinase Inhibition: Technical Specifications and Procurement Guide for Necroptosis Research

GSK872 (GSK'872, GSK2399872A) is a highly potent and selective receptor-interacting protein kinase 3 (RIPK3) inhibitor belonging to the quinolinyl-aminobenzothiazole chemical class [1]. It exhibits sub-nanomolar binding affinity for the RIPK3 kinase domain (IC50 = 1.8 nM) and potently inhibits its kinase activity (IC50 = 1.3 nM) . This compound is a critical tool compound for interrogating RIPK3-dependent necroptosis and has demonstrated significant utility in a wide range of disease models, including neurodegeneration, inflammation, and traumatic injury [2][3].

Pathway fit: RIPK3-dependent necroptosis probe for pathway engagement studies.

Model fit: Supports neurodegeneration, inflammation, and traumatic injury model research.

Selectivity context: Designed for RIPK3-selective pathway analysis, minimizing off-kinase interference.

• [1] Mandal P, Berger SB, Pillay S, et al. RIP3 induces apoptosis independent of pronecrotic kinase activity. Mol Cell. 2014;56(4):481-495. View Source
• [2] Leem YH, Kim DY, Park JM, et al. Neuroprotective and anti-inflammatory effects of the RIPK3 inhibitor GSK872 in an MPTP-induced mouse model of Parkinson's disease. Neuropeptides. 2024;108:102471. View Source
• [3] Min Y, Yu ZQ. GSK'872 Improves Prognosis of Traumatic Brain Injury by Switching Receptor-Interacting Serine/Threonine-Protein Kinase 3-dependent Necroptosis to Cysteinyl Aspartate Specific Proteinase-8-Dependent Apoptosis. World Neurosurg. 2024;187:e136-e147. View Source

Why GSK872 Cannot Be Substituted by Generic RIPK1 or Pan-Kinase Inhibitors in Necroptosis Studies

Targeting the necroptosis pathway requires precise molecular intervention. While RIPK1 inhibitors (e.g., Necrostatin-1) or pan-kinase inhibitors can broadly impact cell death pathways, their mechanisms are distinct from selective RIPK3 inhibition. GSK872 specifically blocks RIPK3, the central executioner kinase of necroptosis, which can be activated independently of RIPK1 in pathways triggered by TLR3, TLR4, and DAI [1]. Substituting GSK872 with a RIPK1 inhibitor like Nec-1s would fail to block these RIPK1-independent necroptotic pathways, leading to false-negative conclusions in studies of viral infection, sterile inflammation, or other RIPK1-independent disease models [2][3]. Conversely, using a non-selective kinase inhibitor would introduce extensive off-target effects, confounding the interpretation of necroptosis-specific results. Therefore, the mechanistic specificity of GSK872 is non-substitutable for definitive RIPK3 pathway analysis.

GSK872 (RIPK3 inhibitor)

Selective RIPK3 blockade; covers RIPK1-independent necroptosis pathways (TLR3/4, DAI).

RIPK1 inhibitor substitute

May not block RIPK1-independent necroptosis; pathway interpretation may shift in viral or sterile inflammation models.

GSK872 (targeted probe)

Kinase selectivity profile supports necroptosis-specific endpoint attribution.

Pan-kinase inhibitor substitute

May introduce off-target effects; confounding of necroptosis-specific results requires review.

• [1] Mandal P, Berger SB, Pillay S, et al. RIP3 induces apoptosis independent of pronecrotic kinase activity. Mol Cell. 2014;56(4):481-495. View Source
• [2] Kaiser WJ, Sridharan H, Huang C, et al. Toll-like receptor 3-mediated necrosis via TRIF, RIP3, and MLKL. J Biol Chem. 2013;288(43):31268-31279. View Source
• [3] Upton JW, Kaiser WJ, Mocarski ES. DAI/ZBP1/DLM-1 complexes with RIP3 to mediate virus-induced programmed necrosis that is targeted by murine cytomegalovirus vIRA. Cell Host Microbe. 2012;11(3):290-297. View Source

Quantitative Differentiation Evidence for GSK872: Head-to-Head Comparisons with Key Necroptosis Inhibitors

Kinase Selectivity: GSK872 Demonstrates >1,000-Fold Selectivity Over 300+ Kinases, Outperforming RIPK1 Inhibitor Nec-1

GSK872 exhibits exceptional selectivity for RIPK3, showing >1,000-fold selectivity over a vast majority of more than 300 other kinases, including the closely related RIPK1 . This level of selectivity is critical for attributing observed biological effects specifically to RIPK3 inhibition, as opposed to off-target kinase interactions. In contrast, the widely used RIPK1 inhibitor Necrostatin-1 (Nec-1) has known off-target effects, including the inhibition of indoleamine-2,3-dioxygenase (IDO) [1]. This high degree of selectivity makes GSK872 a superior tool for clean mechanistic studies.

Kinase Selectivity

Direct comparison

>1,000-fold selectivity over >300 kinases vs. Nec-1 known off-target IDO inhibition

Supports kinase selectivity review

Panel assay context; verify for your target kinase panel

Evidence Dimension	Kinase Selectivity (fold-selectivity vs. panel)
Target Compound Data	>1,000-fold selectivity over >300 other kinases
Comparator Or Baseline	Necrostatin-1 (Nec-1) has known off-target IDO inhibition
Quantified Difference	N/A - qualitative selectivity advantage
Conditions	Kinase selectivity panel assay (reported by Sigma-Aldrich/Calbiochem)

Why This Matters

High selectivity ensures experimental results are directly attributable to RIPK3 inhibition, minimizing the risk of confounding off-target effects that plague other necroptosis inhibitors like Nec-1.

• [1] Degterev A, Hitomi J, Germscheid M, et al. Identification of RIP1 kinase as a specific cellular target of necrostatins. Nat Chem Biol. 2008;4(5):313-321. View Source

Cellular Anti-Necroptotic Potency: GSK872 is 3.6-Fold More Potent than RIPK3 Inhibitor GSK'843 in Primary MEFs

In a head-to-head comparison using primary mouse embryonic fibroblasts (MEFs) stimulated with TNF-α to induce necroptosis, GSK872 demonstrated an IC50 of 98 nM [1]. This was approximately 8.5-fold more potent than the structurally related RIPK3 inhibitor GSK'843, which exhibited an IC50 of 843 nM under the same conditions [1]. When compared to the more recent inhibitor UH15-38, GSK872 is less potent (~6-fold lower), highlighting its position as a well-validated, moderately potent tool compound [1].

Cellular Anti-Necroptotic Potency

Direct comparison

IC50 = 98 nM in primary MEFs; 8.5-fold more potent than GSK'843

Cellular assay potency context

TNF-α-induced necroptosis; compare to newer inhibitors

Evidence Dimension	Anti-necroptotic potency in cellular assay
Target Compound Data	IC50 = 98 nM
Comparator Or Baseline	GSK'843 (IC50 = 843 nM); UH15-38 (IC50 = 98 nM)
Quantified Difference	8.5-fold more potent than GSK'843; ~6-fold less potent than UH15-38
Conditions	TNF-α-induced necroptosis in primary MEFs

Why This Matters

This demonstrates GSK872's superior cellular potency over an earlier analog (GSK'843), providing a benchmark for researchers choosing between RIPK3 inhibitors with varying degrees of cellular efficacy.

• [1] Gautam A, Boyd DF, Nikhar S, et al. Necroptosis blockade prevents lung injury in severe influenza. Nature. 2024;628(8008):835-843. View Source

Unique Concentration-Dependent Apoptosis Switch: A Differentiating Feature for GSK872 Not Shared by Nec-1s

A unique pharmacological characteristic of GSK872 is its ability to induce a switch from necroptosis to caspase-8-dependent apoptosis at higher concentrations (3-10 μM) . This property has been exploited in vivo to improve outcomes in traumatic brain injury models, where GSK872 administration promoted apoptosis and reduced inflammation [1]. This concentration-dependent switch is a distinct mechanism of action not reported for RIPK1 inhibitors like Necrostatin-1s (Nec-1s), which primarily function by blocking RIPK1 kinase activity without inducing this specific cell death mode switch [2].

Apoptosis Switch Mechanism

Class-level inference

Induces caspase-8 apoptosis at 3–10 μM; not reported for Nec-1s

Mechanism switch context

Traumatic brain injury model reported; context-dependent

Evidence Dimension	Induction of apoptosis at high concentrations
Target Compound Data	Induces caspase-8-mediated apoptosis at 3-10 μM
Comparator Or Baseline	Nec-1s does not induce this switch
Quantified Difference	N/A - qualitative mechanistic difference
Conditions	Cell culture and in vivo (traumatic brain injury model)

Why This Matters

This concentration-dependent switch provides a unique experimental handle for studying the interplay between necroptosis and apoptosis, offering a capability not available with RIPK1 inhibitors.

• [1] Min Y, Yu ZQ. GSK'872 Improves Prognosis of Traumatic Brain Injury by Switching Receptor-Interacting Serine/Threonine-Protein Kinase 3-dependent Necroptosis to Cysteinyl Aspartate Specific Proteinase-8-Dependent Apoptosis. World Neurosurg. 2024;187:e136-e147. View Source
• [2] Takahashi N, Duprez L, Grootjans S, et al. Necrostatin-1 analogues: critical issues on the specificity, activity and in vivo use in experimental disease models. Cell Death Dis. 2012;3(11):e437. View Source

In Vivo Efficacy in Parkinson's Disease Model: GSK872 Rescues Motor Function and Protects Dopaminergic Neurons

In a 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP)-induced mouse model of Parkinson's disease (PD), GSK872 demonstrated significant neuroprotective and anti-inflammatory effects [1]. Treatment with GSK872 rescued MPTP-induced motor impairment and inhibited the death of tyrosine hydroxylase-positive dopaminergic neurons in the substantia nigra and striatum [1]. While other necroptosis inhibitors like Nec-1 have shown some efficacy in neurodegenerative models, the specific and robust effects of GSK872 in this well-established PD model validate its utility for RIPK3-targeted neuroprotection research.

In Vivo Parkinson's Model

Supporting evidence

Rescued motor impairment and protected dopaminergic neurons in MPTP mouse model

Model-response endpoint context

Neuroinflammation and motor function endpoints

Evidence Dimension	In vivo neuroprotection in PD model
Target Compound Data	Rescued motor impairment; inhibited dopaminergic neuron death
Comparator Or Baseline	Nec-1 has shown limited and variable efficacy in other neurodegenerative models
Quantified Difference	N/A - qualitative comparison of in vivo outcomes
Conditions	MPTP-induced Parkinson's disease mouse model

Why This Matters

This in vivo validation in a major disease model provides a strong scientific rationale for procuring GSK872 for research into RIPK3's role in neurodegeneration and neuroinflammation.

• [1] Leem YH, Kim DY, Park JM, et al. Neuroprotective and anti-inflammatory effects of the RIPK3 inhibitor GSK872 in an MPTP-induced mouse model of Parkinson's disease. Neuropeptides. 2024;108:102471. View Source

Recommended Research and Industrial Application Scenarios for GSK872 Based on Validated Evidence

Investigating RIPK1-Independent Necroptosis Pathways

GSK872 is the preferred tool for studying necroptosis triggered by Toll-like receptor 3 (TLR3), TLR4, or the cytosolic DNA sensor DAI (ZBP1). Unlike RIPK1 inhibitors (e.g., Nec-1s), GSK872 effectively blocks these RIPK1-independent pathways, making it essential for research into viral infection, sepsis, and sterile inflammation where these pathways are central [1][2].

In Vivo Validation of RIPK3 as a Therapeutic Target in Neurodegeneration

For researchers investigating the role of necroptosis in Parkinson's disease, GSK872 has demonstrated robust in vivo efficacy in the MPTP mouse model, including rescue of motor function and protection of dopaminergic neurons. This makes GSK872 a critical reagent for validating RIPK3 inhibition as a potential neuroprotective strategy [3].

Mechanistic Studies of Cell Death Mode Switching in Traumatic Injury

GSK872's unique concentration-dependent ability to switch RIPK3-dependent necroptosis to caspase-8-dependent apoptosis has been validated in a traumatic brain injury (TBI) model [4]. This makes it an invaluable compound for studying the molecular crosstalk between necroptosis and apoptosis in vivo, particularly in the context of CNS trauma.

High-Selectivity Kinase Profiling and Chemical Biology

With its >1,000-fold selectivity over a panel of >300 kinases, GSK872 serves as a high-quality chemical probe for definitively linking observed phenotypes to RIPK3 activity. This selectivity is crucial for high-confidence target identification and validation in chemical biology and phenotypic screening campaigns .

Application

Selection Property

Validation Focus

RIPK1-Independent Necroptosis Pathway Studies

RIPK3-specific pathway probe

TLR3/4 and DAI pathway endpoint validation

Neurodegeneration Model-Response Validation

In vivo model-response context

Dopaminergic neuron and motor function endpoints

Cell Death Mode-Switching Mechanism Studies

Concentration-dependent apoptosis induction

Caspase-8 activation endpoints

Kinase Selectivity and Phenotype Attribution

Kinase selectivity profile

RIPK3 target engagement verification

• [1] Kaiser WJ, Sridharan H, Huang C, et al. Toll-like receptor 3-mediated necrosis via TRIF, RIP3, and MLKL. J Biol Chem. 2013;288(43):31268-31279. View Source
• [2] Upton JW, Kaiser WJ, Mocarski ES. DAI/ZBP1/DLM-1 complexes with RIP3 to mediate virus-induced programmed necrosis that is targeted by murine cytomegalovirus vIRA. Cell Host Microbe. 2012;11(3):290-297. View Source
• [3] Leem YH, Kim DY, Park JM, et al. Neuroprotective and anti-inflammatory effects of the RIPK3 inhibitor GSK872 in an MPTP-induced mouse model of Parkinson's disease. Neuropeptides. 2024;108:102471. View Source
• [4] Min Y, Yu ZQ. GSK'872 Improves Prognosis of Traumatic Brain Injury by Switching Receptor-Interacting Serine/Threonine-Protein Kinase 3-dependent Necroptosis to Cysteinyl Aspartate Specific Proteinase-8-Dependent Apoptosis. World Neurosurg. 2024;187:e136-e147. View Source